![molecular formula C21H15F3N4O2 B2973289 N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-(trifluoromethyl)benzamide CAS No. 955801-83-9](/img/structure/B2973289.png)
N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-(trifluoromethyl)benzamide is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as MIB-1 and is a potent and selective inhibitor of the protein kinases Aurora A and B. The inhibition of these kinases has been shown to have significant effects on cellular processes such as mitosis and cell division, making MIB-1 a valuable tool for studying these processes.
Scientific Research Applications
Antiviral Drug Discovery
Erik De Clercq's review discusses various compounds with antiviral properties, highlighting strategies for the treatment of viral infections, including dengue fever and HIV. Although it does not mention the specific compound, understanding the structural features and mechanisms of antiviral compounds can be crucial for drug design and discovery processes (De Clercq, 2009).
Antimicrobial and Antioxidative Properties
Studies on benzimidazole/benzothiazole-2-carboxamides have shown significant antioxidative and antiproliferative activities. For example, Cindrić et al. synthesized a range of these compounds, demonstrating their potential in combating oxidative stress and cancer cell proliferation. This suggests that structurally related compounds could possess similar properties, offering a pathway to novel therapeutic agents (Cindrić et al., 2019).
Synthesis and Biological Activity
The synthesis and characterization of novel heterocyclic compounds, including benzimidazole derivatives, have been explored for their biological activities. For instance, the work by Fahim et al. on synthesizing and evaluating the antimicrobial and anticancer activities of heterocycles highlights the importance of novel compound synthesis in developing therapeutic agents. This research could offer insights into the methodologies applicable to the synthesis and potential biological applications of "N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-(trifluoromethyl)benzamide" (Fahim et al., 2021).
properties
IUPAC Name |
N-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-2-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15F3N4O2/c1-30-19-11-10-18-26-17(12-28(18)27-19)13-6-8-14(9-7-13)25-20(29)15-4-2-3-5-16(15)21(22,23)24/h2-12H,1H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWAQSKUAAGZKNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN2C=C(N=C2C=C1)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15F3N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.